Cas no 61205-71-8 (1H-Indole-2-carboxylic acid, 1-(6-hydroxyhexyl)-)

• Product Name: 1H-Indole-2-carboxylic acid, 1-(6-hydroxyhexyl)-
• CAS No: 61205-71-8
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 488504
• PubChem ID: 12340786
• Update Time: 2025-04-19

1H-Indole-2-carboxylic acid, 1-(6-hydroxyhexyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 1-(6-hydroxyhexyl)-
• 1-(6-hydroxyhexyl)indole-2-carboxylic acid
• 61205-71-8
• DTXSID80491957
• 1-(6-Hydroxyhexyl)-1H-indole-2-carboxylic acid

• Inchi： 1S/C15H19NO3/c17-10-6-2-1-5-9-16-13-8-4-3-7-12(13)11-14(16)15(18)19/h3-4,7-8,11,17H,1-2,5-6,9-10H2,(H,18,19)
• InChI Key： WOTWIFAYPVSKFA-UHFFFAOYSA-N
• SMILES： OCCCCCCN1C(C(=O)O)=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 261.13657
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.5Ų

Experimental Properties

• PSA: 62.46